molecular formula C8H17NO2 B1626233 2-hydroxy-N,N-dipropylacetamide CAS No. 70785-77-2

2-hydroxy-N,N-dipropylacetamide

Cat. No. B1626233
CAS RN: 70785-77-2
M. Wt: 159.23 g/mol
InChI Key: PJKXDBJODKLHHQ-UHFFFAOYSA-N
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Description

2-Hydroxy-N,N-dipropylacetamide is a chemical compound with the molecular formula C8H17NO2 . It has an average mass of 159.226 Da and a monoisotopic mass of 159.125931 Da . This compound has received significant attention in the scientific community due to its potential applications in various fields, including drug discovery, chemical reactions, and materials science.


Molecular Structure Analysis

The molecular structure of 2-hydroxy-N,N-dipropylacetamide consists of 8 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . It has 3 freely rotating bonds .


Physical And Chemical Properties Analysis

2-Hydroxy-N,N-dipropylacetamide has a density of 1.0±0.1 g/cm3, a boiling point of 244.0±23.0 °C at 760 mmHg, and a flash point of 101.4±22.6 °C . It has a molar refractivity of 44.3±0.3 cm3, a polar surface area of 41 Å2, and a molar volume of 163.2±3.0 cm3 .

Scientific Research Applications

Arylacetamide Deacetylase and Carboxylesterase 2 in Drug Metabolism

Research on the metabolic pathways of drugs like flutamide, an antiandrogen used in prostate cancer treatment, highlights the role of enzymes such as Arylacetamide Deacetylase (AADAC) and Carboxylesterase 2 (CES2). These enzymes are involved in the hydrolysis of flutamide, leading to its metabolization. The study of these enzymes offers insights into drug metabolism and the potential for developing treatments with improved safety profiles by understanding the enzymatic processes involved in drug degradation (Kobayashi et al., 2012).

Hydroxyethylacryl Chitosan/Sodium Alginate Hydrogels for Drug Release

The development of pH-sensitive hydrogels for drug delivery systems, using materials such as hydroxyethylacryl chitosan and sodium alginate, demonstrates the potential of polymer-based composites in biomedical applications. These hydrogels can be engineered to release drugs in a controlled manner, tailored to the needs of specific treatments. Such research is pivotal in the development of novel drug delivery systems that can improve the efficacy and safety of therapeutic interventions (Treenate & Monvisade, 2017).

Modafinil Analogs for Psychostimulant Abuse Treatment

The study of 2-[(diphenylmethyl)sulfinyl]acetamide (modafinil) analogs to understand their binding to dopamine transporters (DAT) and selectivity over serotonin transporters (SERT) exemplifies the exploration of structural elements for drug efficacy and safety. Such research is instrumental in designing compounds with potential therapeutic uses, including the treatment of psychostimulant abuse, by targeting specific neurotransmitter systems with minimal side effects (Okunola-Bakare et al., 2014).

Advanced Oxidation Chemistry in Drug Degradation

Investigations into the advanced oxidation chemistry of drugs like paracetamol with UV/H2O2 systems provide critical insights into the environmental and biological degradation processes of pharmaceuticals. Understanding these pathways helps in assessing the environmental impact of drug residues and developing more sustainable pharmaceutical practices (Vogna et al., 2002).

properties

IUPAC Name

2-hydroxy-N,N-dipropylacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17NO2/c1-3-5-9(6-4-2)8(11)7-10/h10H,3-7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PJKXDBJODKLHHQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN(CCC)C(=O)CO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70550522
Record name 2-Hydroxy-N,N-dipropylacetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550522
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

159.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-hydroxy-N,N-dipropylacetamide

CAS RN

70785-77-2
Record name 2-Hydroxy-N,N-dipropylacetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550522
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-hydroxy-N,N-dipropylacetamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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